2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate
Overview
Description
2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate is a useful research compound. Its molecular formula is C7H4F4O4 and its molecular weight is 228.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Material Characterization
2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate has been utilized in the synthesis of polymers and copolymers. It is a key component in the preparation of liquid crystalline copolyester when combined with 6-hydroxy-2-naphthoic acid, significantly affecting the thermal properties and structures of the resulting copolymers. The introduction of this compound lowers the crystal/nematic phase transition temperatures of the copolymers, impacting their crystallinity and annealing behaviors (Yonetake et al., 1998). Additionally, it is used in synthesizing poly(4-hydroxy-2,3,5,6-tetrafluorobenzoic acid), altering the phase transition temperature and nematic state properties of the polymer (Ueda et al., 1992).
Enzymatic Studies
This compound is also important in biochemical studies, specifically in understanding the regiospecificity of hydroxylation by enzymes. Research using 19F NMR on tetrafluoro-4-hydroxybenzoate hydroxylation by p-hydroxybenzoate hydroxylase has provided insights into the sequential oxygenation and dehalogenation steps involved in these enzymatic reactions (van der Bolt et al., 1997).
Structural Chemistry and Coordination Polymers
In the field of structural chemistry, it serves as a versatile ligand for creating hybrid inorganic-organic frameworks. Studies have synthesized and analyzed structures like M(2)(4,4'-bpy)(tfhba)(2).4,4'-bpy, where tfhba represents 2,3,5,6-tetrafluoro-4-hydroxybenzoate. These structures exhibit unique bonding features and magnetic properties, useful in understanding ferromagnetic ordering and antiferromagnetic interactions (Hulvey et al., 2010).
Other Applications
- It is used in synthesizing other chemicals like 2,3,5,6-Tetrafluoroaniline, showcasing its versatility in chemical synthesis (Wang Wei-jie, 2008).
- Its derivatives have been analyzed for corrosion inhibition properties in stainless steel, indicating potential industrial applications (Narváez et al., 2005).
Mechanism of Action
Target of Action
The primary targets of 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate are protein farnesyltransferase (FTase) and geranylgeranyltransferase (GGTase) . These enzymes are involved in the post-translational modification of proteins, which is crucial for their function.
Mode of Action
The compound interacts with its targets (FTase and GGTase) through a Mitsunobu reaction . This reaction allows the compound to inhibit the activity of these enzymes, thereby affecting the post-translational modification of proteins .
Biochemical Pathways
The inhibition of FTase and GGTase disrupts the farnesylation and geranylgeranylation processes, respectively. These processes are part of the larger mevalonate pathway, which is responsible for the production of several important biomolecules, including cholesterol and other sterols. Disruption of this pathway can have significant downstream effects, including altered cell signaling and function .
Result of Action
The inhibition of FTase and GGTase by this compound can lead to altered protein function, affecting cellular processes such as signal transduction and cell proliferation . The compound has demonstrated a potency of 2.9 µM against FTase and 7.5 µM against GGTase .
Properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-hydroxybenzoic acid;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F4O3.H2O/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10;/h12H,(H,13,14);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTXKLSXOHABRQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)O)F)F)C(=O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40544493 | |
Record name | 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40544493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
207738-02-1 | |
Record name | 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40544493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,5,6-Tetrafluoro-4-hydroxybenzoic acid hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.